potassium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate
Description
Potassium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate is a chemical compound with the CAS Number: 1138036-59-5 . It has a molecular weight of 179.22 . The compound is typically stored at room temperature and is available in powder form .
Physical And Chemical Properties Analysis
Potassium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate is a powder that is stored at room temperature . It has a melting point of 107-109 degrees Celsius .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis of potassium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate can be achieved through a multi-step reaction pathway.", "Starting Materials": [ "Ethyl cyanoacetate", "Potassium ethoxide", "Ethyl acetoacetate", "Potassium cyanide" ], "Reaction": [ "Step 1: Ethyl cyanoacetate is reacted with potassium ethoxide to form ethyl 3-ethoxy-3-oxopropionate.", "Step 2: Ethyl 3-ethoxy-3-oxopropionate is then reacted with ethyl acetoacetate in the presence of a base to form 1-cyano-3-ethoxy-3-oxoprop-1-en-2-ol.", "Step 3: Finally, 1-cyano-3-ethoxy-3-oxoprop-1-en-2-ol is reacted with potassium cyanide to form potassium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate." ] } | |
CAS RN |
1138036-59-5 |
Product Name |
potassium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate |
Molecular Formula |
C6H6KNO3 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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